Cas no 50521-79-4 (Thiourea, N,N''-1,2-phenylenebis[N'-phenyl-)

Thiourea, N,N''-1,2-phenylenebis[N'-phenyl- structure
50521-79-4 structure
Product Name:Thiourea, N,N''-1,2-phenylenebis[N'-phenyl-
CAS No:50521-79-4
MF:C20H18N4S2
MW:378.513720989227
CID:364729
PubChem ID:1047128
Update Time:2025-04-19

Thiourea, N,N''-1,2-phenylenebis[N'-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1-phenyl-3-[2-(phenylcarbamothioylamino)phenyl]thiourea
    • Thiourea, N,N''-1,2-phenylenebis[N'-phenyl-
    • bis(phenylthioureido)benzene
    • 1,2-Bis(3-phenylthioureido)benzene
    • BIM-0004749.P001
    • F3146-3636
    • SMSF0003247
    • 50521-79-4
    • DTXSID20359946
    • AKOS000487878
    • N-{2-[(anilinocarbothioyl)amino]phenyl}-N'-phenylthiourea
    • 1,1'-(1,2-phenylene)bis(3-phenylthiourea)
    • CB06788
    • CBMicro_004520
    • AE-848/32755041
    • Inchi: 1S/C20H18N4S2/c25-19(21-15-9-3-1-4-10-15)23-17-13-7-8-14-18(17)24-20(26)22-16-11-5-2-6-12-16/h1-14H,(H2,21,23,25)(H2,22,24,26)
    • InChI Key: XJGJAGAYLOLLML-UHFFFAOYSA-N
    • SMILES: S=C(NC1C=CC=CC=1)NC1=CC=CC=C1NC(NC1C=CC=CC=1)=S

Computed Properties

  • Exact Mass: 378.09754
  • Monoisotopic Mass: 378.09728894g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • PSA: 48.12

Thiourea, N,N''-1,2-phenylenebis[N'-phenyl- Related Literature

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